Cas no 65527-79-9 (2(3H)-Furanone, dihydro-3-methyl-, (S)-)

• Product Name: 2(3H)-Furanone, dihydro-3-methyl-, (S)-
• CAS No: 65527-79-9
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 398354
• PubChem ID: 6950120
• Update Time: 2025-04-19

2(3H)-Furanone, dihydro-3-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-3-methyl-, (S)-
• (A+/-)-3-Methyl-dihydro-furan-2-one
• .ALPHA.-METHYLBUTYROLACTONE, (-)-
• (-)-2-Methylbutyrolactone
• 2(3H)-Furanone, dihydro-3-methyl-, (3S)-
• (-)-alpha-Methyl-gamma-butyrolactone
• 65527-79-9
• SCHEMBL3410212
• (-)-.ALPHA.-METHYL-.GAMMA.-BUTYROLACTONE
• UNII-104IZJ7S04
• alpha-Methylbutyrolactone, (-)-
• 104IZJ7S04
• .ALPHA.-METHYLBUTYROLACTONE, (S)-
• (S)-Dihydro-3-methyl-2(3H)-furanone
• alpha-Methylbutyrolactone, (S)-

• Inchi： 1S/C5H8O2/c1-4-2-3-7-5(4)6/h4H,2-3H2,1H3/t4-/m0/s1
• InChI Key： QGLBZNZGBLRJGS-BYPYZUCNSA-N
• SMILES： O1C([C@@H](C)CC1)=O

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones